N-allyl-2-[2-(3-bromobenzylidene)hydrazino]-2-oxoacetamide

• IUPAC Name: N'-[(E)-(3-bromophenyl)methylideneamino]-N-prop-2-enyloxamide
• InChI: InChI=1S/C12H12BrN3O2/c1-2-6-14-11(17)12(18)16-15-8-9-4-3-5-10(13)7-9/h2-5,7-8H,1,6H2,(H,14,17)(H,16,18)/b15-8+
• InChI Key: ZWPJLHAPRINWRF-OVCLIPMQSA-N
• Canonical SMILES: C=CCNC(=O)C(=O)NN=CC1=CC(=CC=C1)Br
• Isomeric SMILES: C=CCNC(=O)C(=O)N/N=C/C1=CC(=CC=C1)Br
• Molecular Formula: C12H12BrN3O2
• Molecular Weight: 310.15 g/mol
• Solubility: 3.7 [ug/mL] (The mean of the results at pH 7.4)

Description

N-allyl-2-[2-(3-bromobenzylidene)hydrazino]-2-oxoacetamide, also known as BBH, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BBH belongs to the class of hydrazones and has shown promising results in various research studies.

Mechanism of Action

The mechanism of action of N-allyl-2-[2-(3-bromobenzylidene)hydrazino]-2-oxoacetamide involves the inhibition of various cellular pathways. N-allyl-2-[2-(3-bromobenzylidene)hydrazino]-2-oxoacetamide has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in gene expression. HDAC inhibitors have been shown to induce cell cycle arrest and apoptosis in cancer cells. N-allyl-2-[2-(3-bromobenzylidene)hydrazino]-2-oxoacetamide has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a role in inflammation. Inhibition of COX-2 has been shown to reduce inflammation in animal models of arthritis. N-allyl-2-[2-(3-bromobenzylidene)hydrazino]-2-oxoacetamide has also been found to disrupt the bacterial cell membrane, leading to cell death.
Biochemical and Physiological Effects:
N-allyl-2-[2-(3-bromobenzylidene)hydrazino]-2-oxoacetamide has been found to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. N-allyl-2-[2-(3-bromobenzylidene)hydrazino]-2-oxoacetamide has also been found to reduce inflammation in animal models of arthritis. It has exhibited potent anti-microbial activity against various bacteria and fungi. N-allyl-2-[2-(3-bromobenzylidene)hydrazino]-2-oxoacetamide has also been found to inhibit the activity of HDACs, which are enzymes that play a crucial role in gene expression.

Advantages and Limitations for Lab Experiments

One advantage of N-allyl-2-[2-(3-bromobenzylidene)hydrazino]-2-oxoacetamide is that it exhibits potent anti-cancer, anti-inflammatory, and anti-microbial properties. It has been found to be effective against various cancer cell lines, including breast, lung, and colon cancer. N-allyl-2-[2-(3-bromobenzylidene)hydrazino]-2-oxoacetamide has also been found to reduce inflammation in animal models of arthritis and has exhibited potent anti-microbial activity against various bacteria and fungi. One limitation of N-allyl-2-[2-(3-bromobenzylidene)hydrazino]-2-oxoacetamide is that it has not been extensively studied in clinical trials, and its safety and efficacy in humans are yet to be established.

Future Directions

There are several future directions for the research on N-allyl-2-[2-(3-bromobenzylidene)hydrazino]-2-oxoacetamide. One direction is to study its potential therapeutic applications in humans. Clinical trials are needed to establish its safety and efficacy in treating various diseases. Another direction is to study its mechanism of action in more detail. Understanding the cellular pathways that N-allyl-2-[2-(3-bromobenzylidene)hydrazino]-2-oxoacetamide targets can help in the development of more effective therapies. Additionally, the synthesis of N-allyl-2-[2-(3-bromobenzylidene)hydrazino]-2-oxoacetamide derivatives can lead to the development of more potent and selective compounds. Finally, the development of drug delivery systems can improve the bioavailability and efficacy of N-allyl-2-[2-(3-bromobenzylidene)hydrazino]-2-oxoacetamide in vivo.
Conclusion:
N-allyl-2-[2-(3-bromobenzylidene)hydrazino]-2-oxoacetamide is a chemical compound that has shown promising results in various research studies. It exhibits potent anti-cancer, anti-inflammatory, and anti-microbial properties and has been found to inhibit the activity of HDACs and COX-2. N-allyl-2-[2-(3-bromobenzylidene)hydrazino]-2-oxoacetamide has several advantages, including its effectiveness against various cancer cell lines and its potent anti-microbial activity. However, its safety and efficacy in humans are yet to be established, and more research is needed to fully understand its mechanism of action and potential therapeutic applications.

Scientific Research Applications

N-allyl-2-[2-(3-bromobenzylidene)hydrazino]-2-oxoacetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-cancer, anti-inflammatory, and anti-microbial properties. N-allyl-2-[2-(3-bromobenzylidene)hydrazino]-2-oxoacetamide has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to reduce inflammation in animal models of arthritis and has exhibited potent anti-microbial activity against various bacteria and fungi.